1-formyl-N-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1H-indole-5-sulfonamide

• Molecular Formula: C18H20N2O6S
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 1-formyl-N-(3,4,5-trimethoxyphenyl)-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C18H20N2O6S/c1-24-16-9-13(10-17(25-2)18(16)26-3)19-27(22,23)14-4-5-15-12(8-14)6-7-20(15)11-21/h4-5,8-11,19H,6-7H2,1-3H3
• InChI Key: JETCWVMTMDKTOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NS(=O)(=O)C2=CC3=C(C=C2)N(CC3)C=O

Description

1-formyl-N-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1H-indole-5-sulfonamide is a useful research compound. Its molecular formula is C18H20N2O6S and its molecular weight is 392.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A room temperature mixture of Example 1 (153.5 g, 0.625 mol), 3,4,5-trimethoxyaniline (109 g, 0.595 mmol), and sodium bicarbonate (75 g, 0.895 mol) in ethyl acetate (1.1 L) and water (1.05 L) was stirred for 20 hours, treated with methyl tert-butyl ether (1 L), stirred for 1 hour, filtered, washed with water (2×500 mL) and methyl tert-butyl ether (2×300 mL), and dried under vacuum at 50° C. for 20 hours to provide 223.4 g of the desired product (95.7%) as a mixture of rotamers.